Cas no 847818-57-9 ((1-Propyl-1H-pyrazol-4-yl)boronic acid)

(1-Propyl-1H-pyrazol-4-yl)boronic acid is a boronic acid derivative widely used as a key intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex biaryl and heteroaryl compounds. Its pyrazole scaffold enhances reactivity and selectivity in palladium-catalyzed transformations, making it valuable for pharmaceutical and agrochemical applications. The propyl substituent improves solubility in organic solvents, facilitating handling in synthetic workflows. This compound exhibits good stability under standard conditions, ensuring reliable performance in diverse coupling reactions. Its high purity and consistent quality make it a preferred choice for researchers developing novel bioactive molecules or functional materials. Proper storage under inert conditions is recommended to maintain its reactivity over time.
(1-Propyl-1H-pyrazol-4-yl)boronic acid structure
847818-57-9 structure
Product Name:(1-Propyl-1H-pyrazol-4-yl)boronic acid
CAS No:847818-57-9
MF:C6H11BN2O2
MW:153.974741220474
MDL:MFCD11504862
CID:857056
PubChem ID:11298077
Update Time:2025-05-28

(1-Propyl-1H-pyrazol-4-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • B-(1-propyl-1H-pyrazol-4-yl)-Boronic acid
    • (1-Propyl-1H-pyrazol-4-yl)boronic acid
    • (1-propylpyrazol-4-yl)boronic acid
    • 1-Propylpyrazole-4-boronic acid
    • 1-PROPYL-1H-PYRAZOL-4-YLBORONIC ACID
    • 1-propylpyrazol-4-boronic acid
    • AMBA00075
    • WRPVRKKWSXLHKX-UHFFFAOYSA-N
    • 1-propyl-1H-pyrazole-4-boronic acid
    • AM85925
    • AB0049545
    • Z5180
    • ST24020084
    • B-(1-Propyl-1H-pyrazol-4-yl)boronic acid (ACI)
    • Boronic acid, (1-propyl-1H-pyrazol-4-yl)- (9CI)
    • AC-27321
    • CS-0044697
    • DTXSID30461529
    • 1-PROPYLPYRAZOL-4-YLBORONIC ACID
    • AB91948
    • EN300-212567
    • DB-363774
    • (1-Propyl-1H-pyrazol-4-yl)boronicacid
    • 847818-57-9
    • AKOS010942749
    • DS-18065
    • MFCD11504862
    • SCHEMBL671710
    • MDL： MFCD11504862
    • Inchi： 1S/C6H11BN2O2/c1-2-3-9-5-6(4-8-9)7(10)11/h4-5,10-11H,2-3H2,1H3
    • InChI Key： WRPVRKKWSXLHKX-UHFFFAOYSA-N
    • SMILES： OB(C1=CN(CCC)N=C1)O

Computed Properties

  • Exact Mass: 154.09100
  • Monoisotopic Mass: 154.0913578 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 123
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 153.98
  • Topological Polar Surface Area: 58.3

Experimental Properties

  • Color/Form: No data available
  • Density: 1.1±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: 329.8±34.0 °C at 760 mmHg
  • Flash Point: 153.3±25.7 °C
  • PSA: 58.28000
  • LogP: -1.02710

(1-Propyl-1H-pyrazol-4-yl)boronic acid Security Information

(1-Propyl-1H-pyrazol-4-yl)boronic acid Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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(1-Propyl-1H-pyrazol-4-yl)boronic acid Production Method

Production Method 1

141302-33-2 141302-33-2
847818-57-9 847818-57-9
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  -90 °C; < -80 °C; 1 h, -90 °C
1.2 Reagents: Trimethyl borate ;  0.5 h, -70 °C; -70 °C → -15 °C
1.3 Reagents: Ammonium chloride Solvents: Water ;  neutralized, -15 °C; -15 °C → rt; 1 h, rt
Reference
Synthesis of pinacol esters of 1-alkyl-1H-pyrazol-5-yl- and 1-alkyl-1H-pyrazol-4-ylboronic acids
Ivachtchenko, Alexandre V.; Kravchenko, Dmitry V.; Zheludeva, Valentina I.; Pershin, Dmitry G., Journal of Heterocyclic Chemistry, 2004, 41(6), 931-939

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